(2E)-3-Phenyl-2-propenoic Acid (2E)-3-Phenyl-2-propenoic Acid Cinnamic acid, also known as (e)-cinnamate or trans-cinnamate, belongs to the class of organic compounds known as cinnamic acids. These are organic aromatic compounds containing a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid. Cinnamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamic acid has been primarily detected in saliva. Within the cell, cinnamic acid is primarily located in the membrane (predicted from logP). Cinnamic acid exists in all eukaryotes, ranging from yeast to humans. Cinnamic acid is also a parent compound for other transformation products, including but not limited to, 2, 3-dihydroxy-trans-cinnamic acid, anthemis glycoside b, and syncarpamide. Cinnamic acid is a sweet, balsam, and honey tasting compound that can be found in a number of food items such as skunk currant, hard wheat, cinnamon, and rowal. This makes cinnamic acid a potential biomarker for the consumption of these food products. Cinnamic acid is a potentially toxic compound.
Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styrenes and a member of cinnamic acids. It is a conjugate acid of a cinnamate.
Brand Name: Vulcanchem
CAS No.: 140-10-3
VCID: VC0041478
InChI: InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
SMILES: C1=CC=C(C=C1)C=CC(=O)O
Molecular Formula: C9H8O2
Molecular Weight: 148.16 g/mol

(2E)-3-Phenyl-2-propenoic Acid

CAS No.: 140-10-3

Reference Standards

VCID: VC0041478

Molecular Formula: C9H8O2

Molecular Weight: 148.16 g/mol

(2E)-3-Phenyl-2-propenoic Acid - 140-10-3

CAS No. 140-10-3
Product Name (2E)-3-Phenyl-2-propenoic Acid
Molecular Formula C9H8O2
Molecular Weight 148.16 g/mol
IUPAC Name (E)-3-phenylprop-2-enoic acid
Standard InChI InChI=1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
Standard InChIKey WBYWAXJHAXSJNI-VOTSOKGWSA-N
Isomeric SMILES C1=CC=C(C=C1)/C=C/C(=O)O
SMILES C1=CC=C(C=C1)C=CC(=O)O
Canonical SMILES C1=CC=C(C=C1)C=CC(=O)O
Appearance Powder
Boiling Point 300.0 °C
Melting Point 133.0 °C
Mp 133 °
133°C
Physical Description Solid
White crystalline scales, honey floral odou
Description Cinnamic acid, also known as (e)-cinnamate or trans-cinnamate, belongs to the class of organic compounds known as cinnamic acids. These are organic aromatic compounds containing a benzene and a carboxylic acid group forming 3-phenylprop-2-enoic acid. Cinnamic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cinnamic acid has been primarily detected in saliva. Within the cell, cinnamic acid is primarily located in the membrane (predicted from logP). Cinnamic acid exists in all eukaryotes, ranging from yeast to humans. Cinnamic acid is also a parent compound for other transformation products, including but not limited to, 2, 3-dihydroxy-trans-cinnamic acid, anthemis glycoside b, and syncarpamide. Cinnamic acid is a sweet, balsam, and honey tasting compound that can be found in a number of food items such as skunk currant, hard wheat, cinnamon, and rowal. This makes cinnamic acid a potential biomarker for the consumption of these food products. Cinnamic acid is a potentially toxic compound.
Cinnamic acid is a monocarboxylic acid that consists of acrylic acid bearing a phenyl substituent at the 3-position. It is found in Cinnamomum cassia. It has a role as a plant metabolite. It is a member of styrenes and a member of cinnamic acids. It is a conjugate acid of a cinnamate.
Solubility 0.00 M
0.546 mg/mL at 25 °C
0.546 mg/mL
insoluble in water; soluble in oils
slightly soluble (in ethanol)
Synonyms cinnamic acid
cinnamic acid, (trans)-(E)-isomer
cinnamic acid, (Z)-isomer
cinnamic acid, 13C-labeled cpd
cinnamic acid, 14C-labeled cpd
cinnamic acid, 14C-labeled cpd (E)-isomer
cinnamic acid, 2-(13)C-labeled cpd
cinnamic acid, 2-(14)C-labeled cpd
cinnamic acid, 3-(14)C-labeled cpd
cinnamic acid, 3H-labeled cpd (E)-isomer
cinnamic acid, 3H-labeled cpd (Z)-isomer
cinnamic acid, ion(1-)
cinnamic acid, ion(1-)-(E)-isomer
cinnamic acid, nickel (+2) salt
cinnamic acid, potassium salt
cinnamic acid, sodium salt
cinnamic acid, sodium salt(E)-isomer
cinnamic acid, sodium salt(Z)-isomer
cinnamic acid, zinc salt(E)-isome
Vapor Pressure 3.21e-05 mmHg
PubChem Compound 444539
Last Modified Nov 11 2021
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